Cas no 22064-40-0 ((2-amino-2-oxoethoxy)acetic acid)

• Product Name: (2-amino-2-oxoethoxy)acetic acid
• CAS No: 22064-40-0
• MF: C₄H₇NO₄
• MW: 133.102681398392
• CID: 274977
• PubChem ID: 329775378
• Update Time: 2025-06-07

(2-amino-2-oxoethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Amino-2-oxoethoxy)acetic acid
• (2-Amino-2-oxoethoxy)acetic acid
• Acetic acid,2-(2-amino-2-oxoethoxy)-
• (2-amino-2-oxoethoxy)acetic acid(SALTDATA: FREE)
• 2-(carbamoylmethoxy)acetic Acid
• 3-oxaglutaramic acid
• 3-oxa-glutaric acid monoamide
• 3-Oxa-glutarsaeure-monoamid
• Carbamoylmethoxyacetic acid
• Diglykolsaeuremonoamid
• diglycolic imine
• CS-0318293
• NS00126235
• Carbamoylmethoxy-acetic acid
• FT-0678908
• BB 0240369
• 2-(2-amino-2-oxoethoxy)aceticacid
• DTXSID00399340
• SCHEMBL2790638
• MFCD00176328
• Diglycolamidic acid
• (2-Amino-2-oxoethoxy)acetic acid, AldrichCPR
• A878761
• 22064-40-0
• LS-01324
• AKOS000321234
• (carbamoylmethoxy)acetic acid
• ALBB-003798
• STK502704
• XH0700
• DA-18413
• G78036
• (2-amino-2-oxoethoxy)acetic acid

• MDL： MFCD00176328
• Inchi： 1S/C4H7NO4/c5-3(6)1-9-2-4(7)8/h1-2H2,(H2,5,6)(H,7,8)
• InChI Key： WBZVQGYKIVWFGQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 133.03800
• Monoisotopic Mass: 133.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62000
• LogP: -0.72680

(2-amino-2-oxoethoxy)acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2-amino-2-oxoethoxy)acetic acid

Comprehensive Overview of (2-amino-2-oxoethoxy)acetic acid (CAS No. 22064-40-0): Properties, Applications, and Innovations

(2-amino-2-oxoethoxy)acetic acid (CAS No. 22064-40-0) is a specialized organic compound with a unique molecular structure, combining an amide (2-amino-2-oxoethoxy) and a carboxylic acid (acetic acid) moiety. This dual functionality makes it a versatile intermediate in pharmaceutical, agrochemical, and material science research. Its CAS number 22064-40-0 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry and industrial applications.

The compound's molecular formula C4H7NO4 and molecular weight 133.10 g/mol are critical for researchers optimizing reaction conditions. Recent studies highlight its role as a building block for bioactive molecules, particularly in designing peptide mimetics and chelating agents. With the rise of green chemistry trends, its potential as a water-soluble linker in biodegradable polymers has gained attention, aligning with global sustainability goals.

Analytical characterization of 22064-40-0 typically involves FT-IR spectroscopy (showing carbonyl stretches at ~1700 cm⁻¹) and NMR (δ 4.0–4.5 ppm for –OCH₂– protons). These data points are frequently queried in spectral databases, underscoring the compound's analytical importance. Its pKa values (~3.5 for COOH, ~9.2 for CONH₂) enable precise pH-dependent applications, a feature leveraged in drug delivery systems.

In pharmaceutical contexts, (2-amino-2-oxoethoxy)acetic acid serves as a precursor for N-acetylglucosamine analogs, compounds investigated for anti-inflammatory properties. Patent literature reveals its utility in prodrug synthesis, where its carboxyl group facilitates esterification with active pharmaceutical ingredients (APIs). This aligns with current searches for "improved drug solubility" and "enhanced bioavailability" – key challenges in modern formulation science.

The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions, a property increasingly relevant for flow chemistry applications. Industrial users often search for "scalable synthesis of 22064-40-0", prompting methodological advances like microwave-assisted synthesis (yield >85%) and enzymatic carboxylation routes that reduce organic solvent use.

Emerging applications include its use in metal-organic frameworks (MOFs) as a functional linker, capitalizing on both coordination sites. This connects to trending searches for "MOF design principles" and "porous materials for CO2 capture". Recent Journal of Materials Chemistry reports demonstrate its efficacy in creating pH-responsive MOFs for controlled release applications.

Quality control protocols for CAS 22064-40-0 emphasize HPLC purity analysis (typically >98%) and heavy metal screening (<10 ppm), addressing regulatory concerns in GMP manufacturing. These specifications are crucial for users searching "pharmaceutical-grade intermediates" or "ICH Q3D compliance" – reflecting industry's heightened quality expectations.

From an environmental standpoint, (2-amino-2-oxoethoxy)acetic acid shows ready biodegradability (OECD 301D) and low bioaccumulation potential (log P ~-1.2), making it attractive for eco-friendly formulations. This data responds to growing searches for "green chemistry metrics" and "EPA-compliant chemicals" among sustainability-focused researchers.

Future research directions may explore its electrochemical properties for battery electrolytes or polymeric ionic liquids, given its zwitterionic character. Such applications would align with booming interest in "energy storage materials" and "next-gen electrolytes", positioning 22064-40-0 at the frontier of materials innovation.